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Compound of Interest

Compound Name: 2-Methylterephthalonitrile

Cat. No.: B180709

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Methylterephthalonitrile (CAS No. 7175-56-6). The information is intended
to equip laboratory personnel with the knowledge necessary to handle this chemical compound
safely.

Hazard Identification and Classification

2-Methylterephthalonitrile is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its irritant properties.

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

L H319: Causes serious eye
Eye Irritation 2A o
irritation.

Specific target organ toxicity — )
) ] H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation.
tract irritation)
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Signal Word: Warning
Hazard Pictogram:

e wialt text

Physical and Chemical Properties

At present, detailed quantitative data for the physical and chemical properties of 2-
Methylterephthalonitrile are not readily available in the public domain. As a nitrile compound,
it is a white to off-white solid. Further research is required to establish specific values for
properties such as melting point, boiling point, and solubility.

Toxicological Data

Comprehensive toxicological studies, including the determination of LD50 (median lethal dose)
and LC50 (median lethal concentration) values, for 2-Methylterephthalonitrile have not been
identified in the reviewed literature. The GHS classification is based on the irritant nature of the
compound.

Handling Precautions and Personal Protective
Equipment (PPE)

Due to its classification as a skin, eye, and respiratory irritant, strict adherence to safety
protocols is mandatory when handling 2-Methylterephthalonitrile.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential to minimize exposure.
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Protection Type

Recommendations

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield.

Skin Protection

Handle with chemical-impermeable gloves.

Wear a lab coat or other protective clothing.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator.

Hygiene Measures

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

¢ Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled.

First Aid Measures

In the event of exposure, the following first aid procedures should be followed:

Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air and keep
them comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.
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Storage and Disposal

o Storage: Store in a well-ventilated place. Keep the container tightly closed.

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical
properties of 2-Methylterephthalonitrile are not currently available. Standard OECD
(Organisation for Economic Co-operation and Development) guidelines for the testing of
chemicals would be the recommended starting point for any new experimental work.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 2-
Methylterephthalonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Methylterephthalonitrile.

This guide is intended as a starting point for the safe handling of 2-Methylterephthalonitrile. It
is imperative that all users consult the full Safety Data Sheet (SDS) provided by the supplier
and adhere to all institutional safety protocols.

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 2-
Methylterephthalonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b180709#2-methylterephthalonitrile-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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